Cas no 1805098-68-3 (3-Amino-6-fluoro-2-hydroxypyridine)

• Product Name: 3-Amino-6-fluoro-2-hydroxypyridine
• CAS No: 1805098-68-3
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 4899161
• Update Time: 2025-10-29

3-Amino-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C5H5FN2O/c6-4-2-1-3(7)5(9)8-4/h1-2H,7H2,(H,8,9)
• InChI Key： UNATZFTYBWRLNK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 0
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-6-fluoro-2-hydroxypyridine

3-Amino-6-fluoro-2-hydroxypyridine (CAS No. 1805098-68-3): A Comprehensive Overview

3-Amino-6-fluoro-2-hydroxypyridine (CAS No. 1805098-68-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative combines unique structural features—an amino group at position 3, a fluorine atom at position 6, and a hydroxyl group at position 2—making it a versatile intermediate for drug discovery and material science applications.

The molecular formula of 3-Amino-6-fluoro-2-hydroxypyridine is C₅H₅FN₂O, with a molecular weight of 128.10 g/mol. Its pyridine core structure modified with electron-withdrawing (fluoro) and electron-donating (amino/hydroxy) groups creates a balanced electronic profile, ideal for designing bioactive molecules. Researchers frequently explore its potential in kinase inhibitor synthesis, a hot topic in oncology drug development, as evidenced by its mention in recent patent literature.

One of the most searched questions about this compound is: "What are the applications of 3-Amino-6-fluoro-2-hydroxypyridine in medicinal chemistry?" The answer lies in its role as a pharmacophore building block. The fluorine atom enhances metabolic stability and membrane permeability—key concerns in modern drug design—while the amino and hydroxyl groups provide sites for further derivatization. This aligns with the growing demand for fluorinated drug candidates, a trend reflected in 2023 FDA approvals where 30% of new drugs contained fluorine.

From a synthetic chemistry perspective, 3-Amino-6-fluoro-2-hydroxypyridine synthesis typically involves multi-step protocols starting from commercially available 2-hydroxypyridine precursors. Recent advances in continuous flow chemistry—a trending topic in process optimization—have improved yields for similar fluoropyridines, suggesting potential efficiency gains for this compound. Analytical characterization commonly employs LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques frequently searched by quality control professionals.

The compound's solubility profile (moderate in polar organic solvents but limited in water) makes it particularly useful for cross-coupling reactions, another hot research area. Its melting point range of 210-215°C indicates thermal stability, a valuable property for high-temperature applications. These characteristics explain why queries like "3-Amino-6-fluoro-2-hydroxypyridine Suzuki coupling" appear increasingly in academic search databases.

In material science, the hydrogen bonding capacity of 3-Amino-6-fluoro-2-hydroxypyridine enables its use in designing supramolecular architectures. This connects to the emerging field of organic electronic materials, where researchers investigate its potential as a ligand for metal-organic frameworks (MOFs)—a topic with 120% YoY growth in scholarly citations according to recent bibliometric analyses.

Market intelligence reveals growing procurement of 3-Amino-6-fluoro-2-hydroxypyridine CAS 1805098-68-3 by contract research organizations (CROs), particularly in Asia-Pacific regions. This correlates with the pharmaceutical industry's shift toward fragment-based drug discovery—a strategy where small heterocycles like this compound serve as starting points. Suppliers often highlight its ≥95% HPLC purity grade, addressing another common buyer concern about fine chemical quality standards.

Environmental and regulatory aspects are increasingly searched topics. While 3-Amino-6-fluoro-2-hydroxypyridine isn't classified as hazardous under GHS, proper handling of fluorinated compounds remains crucial. The scientific community shows particular interest in its biodegradation pathways, reflecting broader concerns about sustainable chemistry practices. Recent studies on similar structures suggest potential microbial degradation mechanisms worth investigating.

For researchers troubleshooting synthesis or purification, frequent search terms include "3-Amino-6-fluoro-2-hydroxypyridine recrystallization solvent" and "stability under acidic conditions". Practical guidance suggests using ethanol/water mixtures for recrystallization and avoiding strong acids due to possible hydroxyl group reactivity. These operational insights are highly valued in industrial process chemistry forums.

The future outlook for 3-Amino-6-fluoro-2-hydroxypyridine (1805098-68-3) appears promising, especially with rising interest in targeted protein degradation technologies (e.g., PROTACs) where its structure could serve as a linker component. Its appearance in recent AI-driven drug discovery publications—another trending topic—further validates its relevance in next-generation pharmaceutical research.